Cas no 374067-51-3 ((R)-Rutheniumdiacetate-(H8-BINAP))

• Product Name: (R)-Rutheniumdiacetate-(H8-BINAP)
• CAS No: 374067-51-3
• MF: C₄₈H₄₈O₄P₂Ru
• MW: 851.909854888916
• MDL: MFCD09753023
• CID: 297942
• PubChem ID: 329761470
• Update Time: 2025-10-28

(R)-Rutheniumdiacetate-(H8-BINAP) Chemical and Physical Properties

Names and Identifiers

• Ruthenium, bis(acetato-kO,kO')[[(1R)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[diphenylphosphine-kP]]-, (OC-6-22)- (9CI)
• (R)-Ru(OAc)2(H8-BINAP)
• (R)-Rutheniumdiacetate-(H8-BINAP)
• DIACETATO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHY]RUTHENIUM(II)
• DIACETATO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL]RUTHENIUM(II)
• Diacetato[(R)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]ruthenium(II),  Ru(OAc)2[(R)-H8-binap]
• Ru(OCOCH3)2((R)-H8-binap)
• Ruthenium, bis(acetato-kO,kO')[[(1R)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-di...
• Ruthenium, bis(acetato-kO,kO')[[(1R)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[diphenylphosphine-kP]]-,
• ,6,6&#039
• ,7,7&#039
• ,8,8&#039
• -binaphthyl]ruthenium(II) Ru(OAc)2[(R)-H8-binap]
• -binaphthyl]ruthenium(II),Ru(OAc)2[(R)-H8-binap
• -bis(diphenylphosphino)-5,5&#039
• Diacetato[(R)-(+)-2,2’-bis(diphenylphosphino)-5,5’,6,6’,7,7’,8,8’-octahydro-1,1’-binaphthy]ruthenium(II)
• Diacetato[(R)-(+)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]ruthenium(II) Ru(OAc)2[(R)-H8-binap]
• Diacetato[(R)-2,2μ-bis(diphenylphosphino)-5,5μ,6,6μ,7,7μ,8,8μ-octahydro-1,1μ-binaphthyl]ruthenium(II)
• -octahydro-1,1&#039
• 142962-95-6
• 374067-51-3
• Diacetato[(S)-(-)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl]ruthenium(II) Ru(OAc)2[(S)-H8-binap]
• acetic acid;[1-(2-diphenylphosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaphthalen-2-yl]-diphenylphosphane;ruthenium
• (S)-Ru(OAc)2(H8-BINAP)
• DIACETATO[(S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHY]RUTHENIUM(II)

• MDL： MFCD09753023
• Inchi： 1S/C44H40P2.2C2H4O2.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;2*1-2(3)4;/h1-12,19-26,29-32H,13-18,27-28H2;2*1H3,(H,3,4);
• InChI Key： BWYPLACAJUYPKL-UHFFFAOYSA-N
• SMILES： [Ru].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)P(C1C=CC=CC=1)C1C=CC=CC=1.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 852.207124g/mol
• Monoisotopic Mass: 852.207124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 55
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: >100°C
• Boiling Point: Not available
• Flash Point: Not available
• Sensitiveness: air sensitive
• Solubility: Not available
• Vapor Pressure: Not available

(R)-Rutheniumdiacetate-(H8-BINAP) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Additional information on (R)-Rutheniumdiacetate-(H8-BINAP)

(R)-Rutheniumdiacetate-(H8-BINAP) (CAS No. 374067-51-3): A Versatile Catalyst in Asymmetric Synthesis

(R)-Rutheniumdiacetate-(H8-BINAP) (CAS No. 374067-51-3) is a highly specialized and efficient catalyst that has gained significant attention in the field of asymmetric synthesis. This compound, composed of ruthenium diacetate and the chiral ligand H8-BINAP, has demonstrated exceptional performance in a variety of catalytic reactions, particularly in the synthesis of enantiomerically pure compounds. The unique combination of the ruthenium center and the H8-BINAP ligand provides a robust platform for achieving high enantioselectivity and yield, making it an indispensable tool in modern organic synthesis.

The structure of (R)-Rutheniumdiacetate-(H8-BINAP) is characterized by a central ruthenium atom coordinated with two acetate ligands and one H8-BINAP ligand. The H8-BINAP ligand, a derivative of 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP), is known for its ability to induce chirality in catalytic systems. The chirality of the H8-BINAP ligand is crucial for the enantioselectivity observed in reactions catalyzed by (R)-Rutheniumdiacetate-(H8-BINAP).

Recent studies have highlighted the versatility of (R)-Rutheniumdiacetate-(H8-BINAP) in various catalytic transformations. One notable application is in the hydrogenation of unsaturated compounds, where this catalyst has shown remarkable efficiency and selectivity. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated that (R)-Rutheniumdiacetate-(H8-BINAP) could achieve over 99% enantiomeric excess (ee) in the hydrogenation of certain olefins and ketones. This high level of enantioselectivity is crucial for the synthesis of pharmaceuticals and other chiral molecules that require strict control over their stereochemistry.

In addition to hydrogenation, (R)-Rutheniumdiacetate-(H8-BINAP) has also been employed in other important catalytic processes such as C-H activation and cross-coupling reactions. These reactions are fundamental to the synthesis of complex organic molecules and have wide-ranging applications in medicinal chemistry, materials science, and fine chemical production. The ability of (R)-Rutheniumdiacetate-(H8-BINAP) to facilitate these reactions with high efficiency and selectivity has made it a preferred choice for many researchers and industrial chemists.

The stability and recyclability of (R)-Rutheniumdiacetate-(H8-BINAP) are additional advantages that contribute to its widespread use. Unlike some other catalysts that degrade rapidly or lose activity after multiple cycles, (R)-Rutheniumdiacetate-(H8-BINAP) can be reused multiple times without significant loss of performance. This property not only reduces costs but also aligns with sustainable chemistry practices by minimizing waste generation.

The preparation of (R)-Rutheniumdiacetate-(H8-BINAP) involves several well-documented synthetic routes. One common method involves the reaction of ruthenium trichloride with sodium acetate followed by complexation with H8-BINAP. The resulting complex is then purified through standard techniques such as column chromatography or recrystallization to ensure high purity and consistent performance.

In conclusion, (R)-Rutheniumdiacetate-(H8-BINAP) (CAS No. 374067-51-3) stands out as a powerful catalyst in asymmetric synthesis due to its exceptional enantioselectivity, stability, and versatility. Its applications span across various fields, from academic research to industrial production, making it an essential tool for chemists working on chiral molecules. As research continues to uncover new applications and improvements in catalytic performance, the importance of (R)-Rutheniumdiacetate-(H8-BINAP) is likely to grow even further.